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Compound of Interest

Compound Name: J22352

Cat. No.: B2407521 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
J22352 is a highly selective, PROTAC-like inhibitor of histone deacetylase 6 (HDAC6) with an

IC50 value of 4.7 nM.[1][2][3] It functions by promoting the proteasomal degradation of HDAC6,

leading to various downstream effects, including the inhibition of cancer cell migration and the

induction of autophagic cell death. J22352 has shown anti-tumor effects in glioblastoma

models by inhibiting autophagy and enhancing the anti-tumor immune response.[4][5] Accurate

preparation of a J22352 stock solution is the first critical step for reliable and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of J22352 stock solutions.

Physicochemical and Solubility Data
A summary of the key quantitative data for J22352 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 415.44 g/mol [1][3][4]

Molecular Formula C₂₄H₂₁N₃O₄ [2][3]

CAS Number 2252395-44-9 [1][2][4]

Appearance Light yellow to yellow solid [4][6]

Solubility in DMSO

≥ 10 mM. Up to 125 mg/mL

(300.89 mM) with ultrasonic

assistance.

[2][4][6]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years.
[4][6]

Storage (in Solvent)
-80°C for 2 years; -20°C for 1

year.
[1][4][6]

Experimental Protocol: Preparation of a 10 mM
J22352 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of J22352 in Dimethyl

Sulfoxide (DMSO).

Materials:

J22352 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)
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Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of J22352 powder to room

temperature to prevent condensation of moisture.

Weighing J22352: Carefully weigh out the desired amount of J22352 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 4.15 mg of J22352.

Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 415.44 g/mol / 1000 = 4.1544 mg

Dissolution:

Add the weighed J22352 powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO to the vial. For a 10 mM solution with 4.15 mg of

J22352, you would add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If precipitation is observed, sonicate the solution for 5-10 minutes.[4] Gentle warming may

also aid dissolution, but avoid excessive heat.[4] It is noted that hygroscopic DMSO can

significantly impact the solubility of the product, so using a newly opened bottle of

anhydrous DMSO is recommended.[4][6]

Aliquoting and Storage:

Once the J22352 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles
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which can lead to degradation of the compound.[1]

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[4][6]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the J22352 stock solution.
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Caption: Workflow for preparing J22352 stock solution.

Signaling Pathway Involving HDAC6
J22352 exerts its effects by targeting HDAC6, which is involved in various cellular processes.

The simplified diagram below illustrates the inhibitory action of J22352 on the HDAC6 pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.adooq.com/j22352.html
https://www.medchemexpress.com/j22352.html
https://www.medchemexpress.cn/j22352.html
https://www.benchchem.com/product/b2407521?utm_src=pdf-body
https://www.benchchem.com/product/b2407521?utm_src=pdf-body-img
https://www.benchchem.com/product/b2407521?utm_src=pdf-body
https://www.benchchem.com/product/b2407521?utm_src=pdf-body
https://www.benchchem.com/product/b2407521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


J22352

HDAC6

Inhibits & Promotes Degradation

Autophagy Inhibition

Proteasomal Degradation α-tubulin

Deacetylates

Cell Migration

Promotes

Acetylated α-tubulin

Click to download full resolution via product page

Caption: J22352 inhibits HDAC6, leading to its degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of J22352
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2407521#how-to-prepare-j22352-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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